Cas no 51469-43-3 ( )

• Product name: &nbsp
• CAS No: 51469-43-3
• MF: C₁₈H₂₈ClNO
• MW: 309.874024391174
• CID: 935375
• PubChem ID: 6440190

  Chemical and Physical Properties

Names and Identifiers

• (E)-4-[(dimethylamino)methyl]-1-phenylnon-1-en-3-one,hydrochloride
• (E)-4-(dimethylaminomethyl)-1-phenylnon-1-en-3-one hydrochloride
• 1-Nonen-3-one, 4-((dimethylamino)methyl)-1-phenyl-, hydrochloride
• 1-Nonen-3-one, hydrochloride, (E)-
• 4-((Dimethylamino)methyl)-1-phenyl-1-nonen-3-one hydrochloride
• LS-96956
• NSC140787
• NSC-140787
• 51469-43-3
• 56672-21-0
•  

• Inchi： InChI=1S/C18H27NO.ClH/c1-4-5-7-12-17(15-19(2)3)18(20)14-13-16-10-8-6-9-11-16;/h6,8-11,13-14,17H,4-5,7,12,15H2,1-3H3;1H/b14-13+;
• InChI Key： YUGFIAAXUMXQFW-IERUDJENSA-N
• SMILES： CCCCCC(CN(C)C)C(=O)C=CC1=CC=CC=C1.Cl

Computed Properties

• Exact Mass: 309.18600
• Monoisotopic Mass: 309.1859422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 290
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 4.82900